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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443 Get Quote

For researchers and scientists engaged in the critical work of drug development, the

responsible management of chemical waste is paramount to ensuring a safe and compliant

laboratory environment. Dibromodifluoromethane (CBr₂F₂), a colorless, non-flammable liquid

also known as Halon 1202, requires meticulous handling and disposal due to its potential

health hazards and significant environmental impact as an ozone-depleting substance.[1][2]

This guide provides essential, step-by-step procedures for the proper disposal of

dibromodifluoromethane, fostering a culture of safety and environmental stewardship within

your laboratory.

Immediate Safety and Hazard Information
Understanding the intrinsic properties and hazards of dibromodifluoromethane is the

foundational step in its safe management. It is classified as a hazardous substance that can

cause skin, eye, and respiratory irritation. Furthermore, its detrimental effect on the upper

atmosphere necessitates stringent disposal protocols to prevent its release.[1]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative safety and physical

property data for dibromodifluoromethane.
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Property Value

Molecular Formula CBr₂F₂

Molar Mass 209.82 g/mol [2]

Boiling Point 22-23 °C (71.6-73.4 °F)[3]

Melting Point -141 to -142 °C (-221.8 to -223.6 °F)[3]

Density 2.297 g/mL at 25 °C (77 °F)[3]

Vapor Pressure 12.79 psi at 20 °C (68 °F)[3]

Occupational Exposure Limit (NIOSH REL) TWA 100 ppm (860 mg/m³)[4]

Immediately Dangerous to Life or Health (IDLH) 2000 ppm[2]

Step-by-Step Disposal Protocol
The recommended and primary method for the disposal of dibromodifluoromethane is

through a licensed and qualified hazardous waste management company.[5] Direct disposal

into the environment is strictly prohibited.

1. Waste Collection and Containment:

Segregation: Collect dibromodifluoromethane waste in a dedicated, properly labeled, and

compatible container. Avoid mixing it with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Container Integrity: Ensure the waste container is in good condition, free from leaks or

damage, and is kept tightly closed when not in use. If the original container is used, ensure it

is properly sealed.

2. Labeling and Storage:

Clear Identification: The waste container must be clearly labeled with "Hazardous Waste,"

the chemical name "Dibromodifluoromethane," and the appropriate hazard pictograms

(e.g., irritant, environmental hazard).[5]
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Secure Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

direct sunlight and incompatible materials.[1] The storage area should be designated for

hazardous waste.

3. Spill Management:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[1]

For small spills, absorb the liquid with a non-combustible absorbent material such as sand or

diatomite.[6][7]

Collect the contaminated absorbent material into a suitable, closed container for disposal as

hazardous waste.[1][6]

Do not allow the spilled material to enter drains or waterways.[4]

4. Arranging for Professional Disposal:

Contact EHS: Notify your institution's EHS department or designated safety officer to arrange

for the pickup and disposal of the dibromodifluoromethane waste.

Licensed Vendor: The waste will be handled by a licensed hazardous waste disposal vendor

who will ensure its proper treatment and disposal in accordance with local and national

regulations.[5] Disposal may involve methods such as incineration in a facility equipped with

afterburners and scrubbers to neutralize hazardous decomposition products.[8]

5. Empty Container Disposal:

Empty containers that previously held dibromodifluoromethane must also be treated as

hazardous waste.

Follow your institution's procedures for the disposal of empty hazardous material containers,

which may involve triple-rinsing with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[5]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of

dibromodifluoromethane.

In the Laboratory
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Caption: Logical workflow for the proper disposal of dibromodifluoromethane.

By adhering to these procedures, you contribute to a safer laboratory environment and

minimize the environmental footprint of your research. Always consult your institution's specific

safety protocols and the Safety Data Sheet (SDS) for dibromodifluoromethane for the most

comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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